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Compound of Interest

Compound Name: Zn(II) Mesoporphyrin IX

Cat. No.: B15544951 Get Quote

Unveiling the Core: A Technical Guide to Zn(II)
Mesoporphyrin IX
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure

and physicochemical properties of Zinc (II) Mesoporphyrin IX (ZnMP). This document is

intended to serve as a critical resource for researchers, scientists, and professionals in drug

development, offering detailed data, experimental protocols, and visualizations of relevant

biological pathways and experimental workflows.

Molecular Structure and Identification
Zn(II) Mesoporphyrin IX is a synthetic metalloporphyrin, a derivative of Mesoporphyrin IX

where a zinc ion (Zn²⁺) is chelated within the porphyrin macrocycle. The core structure consists

of a porphine ring with four pyrrole subunits linked by methine bridges. The peripheral positions

of the pyrrole rings are substituted with four methyl, two ethyl, and two propionic acid groups.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

Chemical Formula C₃₄H₃₆N₄O₄Zn [1][2][3][4]

Molecular Weight 630.07 g/mol [1][2][3][4]

CAS Number 14354-67-7 [2][3][4]

Synonyms Zinc mesoporphyrin, ZnMP [1][3]

Purity Typically ≥95% [3][4]

Physicochemical Properties
The physicochemical properties of ZnMP are crucial for its application in various research and

development fields, including its use as a photosensitizer and a biological probe.

Table 2: Physicochemical Characteristics

Property Description Reference

Appearance Crystalline solid [5]

Solubility

Soluble in organic solvents

such as dimethyl sulfoxide

(DMSO).

[6]

Storage Conditions

Store at room temperature,

protected from light. For long-

term storage (months to

years), -20°C is

recommended.

[2][3]

Spectroscopic Properties
The extended π-conjugated system of the porphyrin ring in ZnMP gives rise to characteristic

absorption and emission spectra, which are fundamental for its detection and quantification.

Table 3: Spectroscopic Data
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Parameter Wavelength (nm) Notes Reference

UV-Vis Absorption

(Soret Band)
~408 nm

The most intense

absorption band,

characteristic of

porphyrins.

[7][8]

UV-Vis Absorption (Q-

Bands)

~534 nm and ~572

nm

Weaker absorption

bands in the visible

region.

[7][8]

Fluorescence

Emission

~580 nm and ~635

nm

Emission peaks

observed upon

excitation at the Soret

band.

[9]

Electrochemical Properties
The redox behavior of ZnMP can be investigated using techniques like cyclic voltammetry,

providing insights into its electron transfer capabilities. Porphyrins can undergo redox

processes through the delocalized π-electron system.[10]

Biological Activity and Signaling Pathways
ZnMP is a well-known inhibitor of heme oxygenase (HO), a critical enzyme in heme catabolism.

It also interacts with other biological targets, such as the mitochondrial transporter ABCB10.

Heme Oxygenase Inhibition
ZnMP competitively inhibits heme oxygenase, blocking the degradation of heme into biliverdin,

iron, and carbon monoxide.[11][12] This inhibition has significant implications in various

pathological conditions where HO activity is dysregulated.
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Inhibition of Heme Oxygenase by Zn(II) Mesoporphyrin IX.

ABCB10 Transporter Activation
Recent studies have shown that ZnMP can specifically activate the mitochondrial ATP-binding

cassette (ABC) transporter ABCB10.[1][2][13][14] This transporter is involved in heme

biosynthesis, and its activation by ZnMP suggests a potential role in modulating this pathway.
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Activation of the ABCB10 Transporter by Zn(II) Mesoporphyrin IX.

Experimental Protocols
Detailed and standardized experimental protocols are essential for obtaining reproducible and

reliable data. The following sections outline the methodologies for key experiments used in the

characterization of ZnMP.

Synthesis and Purification of Zn(II) Mesoporphyrin IX
A general method for the synthesis of metalloporphyrins involves the reaction of the free-base

porphyrin with a metal salt.[5]
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General workflow for the synthesis and purification of Zn(II) Mesoporphyrin IX.

Protocol:

Dissolution: Dissolve Mesoporphyrin IX in a suitable solvent such as dimethylformamide

(DMF).

Addition of Metal Salt: Add an excess of zinc(II) acetate to the solution.

Reflux: Heat the mixture to reflux for a specified time, typically 1-2 hours.
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Monitoring: Monitor the completion of the reaction by observing the changes in the UV-Vis

spectrum, specifically the shift in the Soret and Q-bands.

Purification: After the reaction is complete, cool the mixture and purify the product using

column chromatography on silica gel or alumina.

Characterization: Confirm the identity and purity of the synthesized ZnMP using ¹H NMR and

mass spectrometry.[5]

UV-Vis Spectroscopy
UV-Vis spectroscopy is a fundamental technique for characterizing porphyrins due to their

strong absorption in the visible region.[7][8]

Protocol:

Sample Preparation: Prepare a dilute solution of ZnMP in a suitable spectroscopic grade

solvent (e.g., dichloromethane or DMSO). The concentration should be adjusted to have an

absorbance of around 1 at the Soret band maximum.

Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Record a baseline with the

solvent-filled cuvette.

Measurement: Record the absorption spectrum of the ZnMP solution over a wavelength

range of 350-700 nm.

Data Analysis: Identify the wavelengths of maximum absorbance (λmax) for the Soret and Q-

bands.

Fluorescence Spectroscopy
Fluorescence spectroscopy provides information about the electronic excited states of ZnMP.[9]

Protocol:

Sample Preparation: Prepare a very dilute solution of ZnMP in a spectroscopic grade solvent

to avoid inner-filter effects.
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Instrument Setup: Use a spectrofluorometer. Set the excitation wavelength to the λmax of

the Soret band.

Measurement: Record the emission spectrum over a wavelength range from the excitation

wavelength to ~750 nm.

Data Analysis: Identify the wavelengths of the emission maxima.

Cyclic Voltammetry
Cyclic voltammetry is used to study the redox properties of ZnMP.[15][16][17][18]

Protocol:

Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M

tetrabutylammonium hexafluorophosphate) in an appropriate solvent (e.g., dichloromethane).

Analyte Solution: Dissolve a small amount of ZnMP in the electrolyte solution.

Cell Assembly: Assemble a three-electrode electrochemical cell consisting of a working

electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter

electrode (e.g., platinum wire).

Measurement: Deaerate the solution with an inert gas (e.g., argon) for at least 15 minutes.

Record the cyclic voltammogram by scanning the potential over a suitable range.

Data Analysis: Determine the oxidation and reduction potentials of ZnMP from the resulting

voltammogram.

Applications in Research and Development
ZnMP's unique properties make it a valuable tool in several areas of research, particularly in

photodynamic therapy (PDT) and as a biological probe.

Photodynamic Therapy
As a photosensitizer, ZnMP can be excited by light to produce reactive oxygen species (ROS),

which can induce cell death in targeted tissues, such as tumors.[6][19][20]
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Experimental workflow for photodynamic therapy using Zn(II) Mesoporphyrin IX.

This technical guide provides a foundational understanding of the molecular and

physicochemical properties of Zn(II) Mesoporphyrin IX. The detailed information and protocols

presented herein are intended to facilitate further research and development utilizing this

versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15544951#molecular-structure-and-physicochemical-
properties-of-zn-ii-mesoporphyrin-ix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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